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Compound of Interest

Compound Name: 3-Phenylbutan-2-one

Cat. No.: B1615089 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for 3-Phenylbutan-2-one, including detailed operational and disposal

plans.

Chemical Identifier:

Name: 3-Phenylbutan-2-one

CAS Number: 769-59-5

Molecular Formula: C₁₀H₁₂O

Hazard Summary: 3-Phenylbutan-2-one is classified as harmful if swallowed (Acute toxicity,

Oral, Category 4) and may cause an allergic skin reaction (Skin sensitization, Category 1).[1]

Adherence to proper personal protective equipment (PPE) protocols and disposal procedures

is crucial to minimize risk.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 3-Phenylbutan-2-one to prevent

skin contact, inhalation of vapors, and eye exposure.[2][3][4]
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PPE Category Specification Rationale

Hand Protection

Chemically resistant gloves.

Butyl rubber or specialized

"keto-handler" gloves (e.g.,

PVA coated with nitrile) are

recommended.

Provides protection against

skin sensitization and allergic

reactions caused by ketones.

[1] Butyl rubber offers good

resistance to ketones.

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required if there is a splash

hazard.

Protects eyes from accidental

splashes of the chemical.

Skin and Body Protection

Laboratory coat. Additional

protective clothing, such as an

apron or coveralls, may be

necessary for larger quantities

or in case of potential

splashing.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate or there is a risk of

inhalation, a NIOSH-approved

respirator with an organic

vapor (OV) cartridge is

required.

Minimizes the inhalation of

harmful vapors.[2][3][4]

Organic vapor cartridges are

effective for filtering organic

compounds like ketones.

Operational Plan for Handling
A systematic approach to handling 3-Phenylbutan-2-one is essential for maintaining a safe

laboratory environment.

Experimental Workflow:

Caption: A streamlined workflow for the safe handling and disposal of 3-Phenylbutan-2-one.
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Step-by-Step Protocol:

Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that an appropriate chemical spill kit is readily accessible.

Don all required PPE as specified in the table above.

Handling and Use:

Dispense the required amount of 3-Phenylbutan-2-one carefully to avoid splashing.

Keep containers of the chemical closed when not in use.

Avoid eating, drinking, or smoking in the work area.[1]

Decontamination:

Wipe down the work surface with an appropriate solvent (e.g., isopropanol, ethanol)

followed by soap and water after completing the work.

Thoroughly wash hands with soap and water after removing gloves.

Disposal Plan
Proper disposal of 3-Phenylbutan-2-one and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance. As an organic solvent, it must

be treated as hazardous waste.[5][6]

Waste Segregation and Collection:
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Waste Type Collection Container Labeling

Liquid 3-Phenylbutan-2-one

Waste

A designated, leak-proof, and

chemically compatible

container (e.g., glass or

polyethylene).

"Hazardous Waste,"

"Flammable Liquid," "Organic

Solvent Waste," and the full

chemical name: "3-

Phenylbutan-2-one."

Contaminated Solid Waste

(e.g., gloves, paper towels)

A separate, clearly marked,

and sealed plastic bag or

container.

"Hazardous Waste," "Solid

Waste Contaminated with 3-

Phenylbutan-2-one."

Disposal Protocol:

Waste Collection:

Collect all liquid waste containing 3-Phenylbutan-2-one in a designated hazardous waste

container.

Do not mix with other incompatible waste streams. Specifically, keep non-halogenated

solvents like 3-Phenylbutan-2-one separate from halogenated solvents.[5][7]

Collect all contaminated solid waste in a separate, appropriately labeled container.

Storage:

Store waste containers in a designated satellite accumulation area.

Ensure containers are tightly sealed to prevent leaks and the release of vapors.[6]

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Follow all institutional, local, and national regulations for hazardous waste disposal.
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Handling and Disposal Workflow Diagram:

Caption: Step-by-step workflow for the safe handling and disposal of 3-Phenylbutan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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